1,18-Dicyclohexyl-1,3,16,18-tetraaza-2,17-octadecanedione

• Molecular Formula: C26H50N4O2
• Molecular Weight: 450.7 g/mol
• IUPAC Name: 1-cyclohexyl-3-[12-(cyclohexylcarbamoylamino)dodecyl]urea
• InChI: InChI=1S/C26H50N4O2/c31-25(29-23-17-11-9-12-18-23)27-21-15-7-5-3-1-2-4-6-8-16-22-28-26(32)30-24-19-13-10-14-20-24/h23-24H,1-22H2,(H2,27,29,31)(H2,28,30,32)
• InChI Key: AVXKZYYDSYXVOK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NCCCCCCCCCCCCNC(=O)NC2CCCCC2

Description

1,18-Dicyclohexyl-1,3,16,18-tetraaza-2,17-octadecanedione is a useful research compound. Its molecular formula is C26H50N4O2 and its molecular weight is 450.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30.04 gm (0.240 mole) of cyclohexyl isocyanate was dissolved in 400 mL of 1:1 THF/toluene in a 1000 mL round bottom, 3-neck flask equipped with a thermometer, magnetic stirrer, pressure equalizing dropping funnel, nitrogen purge and heating mantle. The solution in the flask was heated to 40° C. 24.04 gm (0.240 mole) of 1,12-dodecanediamine was dissolved in 400 mL of 1:1 THF/toluene and slowly dropped into the stirred, heated solution of isocyanate. After addition of the diamine, an additional 100 mL of toluene was added to the flask. The temperature was raised to 80° C. and the reaction mixture was refluxed for 12 hours.